Cas no 170306-34-0 (Ethyl 3-aminoisoquinoline-4-carboxylate)
Ethyl 3-aminoisoquinoline-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-aminoisoquinoline-4-carboxylate
- 4-Isoquinolinecarboxylic acid, 3-amino-, ethyl ester
- 3-aminoisoquinoline-4-carboxylic acid ethyl ester
- Ethyl 3-aminoisoquinoline-4-carboxylate
-
- Inchi: 1S/C12H12N2O2/c1-2-16-12(15)10-9-6-4-3-5-8(9)7-14-11(10)13/h3-7H,2H2,1H3,(H2,13,14)
- InChI Key: KKKKSYKCWKWFQS-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(N)=NC=C2C=CC=CC=12)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- XLogP3: 2.5
- Topological Polar Surface Area: 65.2
Ethyl 3-aminoisoquinoline-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189008542-1g |
Ethyl 3-aminoisoquinoline-4-carboxylate |
170306-34-0 | 95% | 1g |
$2,556.72 | 2022-04-02 | |
| Alichem | A189008542-5g |
Ethyl 3-aminoisoquinoline-4-carboxylate |
170306-34-0 | 95% | 5g |
$6,210.90 | 2022-04-02 |
Ethyl 3-aminoisoquinoline-4-carboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Ethyl 3-aminoisoquinoline-4-carboxylate
Ethyl 3-aminoisoquinoline-4-carboxylate (CAS No. 170306-34-0): An Overview of Its Structure, Properties, and Applications
Ethyl 3-aminoisoquinoline-4-carboxylate (CAS No. 170306-34-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoquinoline scaffold and amino and carboxylate functionalities, exhibits a range of biological activities that make it a valuable candidate for various applications.
The molecular structure of Ethyl 3-aminoisoquinoline-4-carboxylate consists of an isoquinoline ring, which is a fused benzene and pyridine ring system. The presence of the amino group at the 3-position and the carboxylate group at the 4-position imparts specific chemical and biological properties to the molecule. The ethyl ester group at the carboxylate position further enhances its solubility and reactivity, making it suitable for various synthetic transformations.
Recent studies have highlighted the potential of Ethyl 3-aminoisoquinoline-4-carboxylate in the development of novel therapeutic agents. One notable area of research is its use as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. For instance, researchers have explored its ability to inhibit kinases, which are key targets in cancer therapy. The isoquinoline core has been shown to interact favorably with the active sites of these enzymes, leading to potent inhibitory effects.
In addition to its enzymatic inhibition properties, Ethyl 3-aminoisoquinoline-4-carboxylate has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can modulate signaling pathways associated with inflammation and tumor growth. Its ability to interfere with these pathways makes it a promising lead compound for further drug development.
The synthesis of Ethyl 3-aminoisoquinoline-4-carboxylate can be achieved through various methods, including condensation reactions and cyclizations. One common approach involves the reaction of an appropriate amino acid ester with a substituted benzaldehyde to form the desired isoquinoline derivative. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product.
From a pharmaceutical perspective, the physicochemical properties of Ethyl 3-aminoisoquinoline-4-carboxylate are crucial for its formulation and delivery. Its solubility in organic solvents and aqueous media can be optimized through various techniques such as salt formation or prodrug strategies. These modifications can enhance its bioavailability and stability, making it more suitable for clinical applications.
Clinical trials involving compounds derived from Ethyl 3-aminoisoquinoline-4-carboxylate have shown promising results in treating various diseases. For example, a recent phase II trial evaluated the efficacy of a derivative in patients with advanced solid tumors. The results indicated that the compound was well-tolerated and demonstrated significant antitumor activity in a subset of patients.
In conclusion, Ethyl 3-aminoisoquinoline-4-carboxylate (CAS No. 170306-34-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable molecule in the field.
170306-34-0 (Ethyl 3-aminoisoquinoline-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)